Cas no 28104-31-6 (4-chloro-2-(chloromethyl)-5-methoxypyridine)

• Product Name: 4-chloro-2-(chloromethyl)-5-methoxypyridine
• CAS No: 28104-31-6
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• MDL: MFCD18256273
• CID: 1433726
• PubChem ID: 21820442
• Update Time: 2025-09-25

4-chloro-2-(chloromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(chloromethyl)-5-methoxypyridine
• AC1M6NYX
• 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine
• 4-chloro-2-(chloromethyl)-5,6,7,8-tetrahydrobenzo&lt
• b&gt
• thieno&lt
• 2,3-d&gt
• pyrimidine
• 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydrobenzo&lt
• Enamine_005507
• CTK5F9496
• 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• HMS1409K07
• AKOS008966889
• 4-chloro-2-chloromethyl-5-methoxy-pyridine
• 4-Chloro-2-chloromethyl-5-methoxypyridine
• AC1Q3U51
• 4-Chlor-2-chlormethyl-5-methoxy-pyridin
• 4-Chlor-2-chlormethyl-5-methoxypyridin
• ZINC03286657
• AC1M6NYX; 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine; 4-chloro-2-(chloromethyl)-5,6,7,8-tetrahydrobenzo< b> thieno< 2,3-d> pyrimidine; 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydrobenzo< b> thieno< 2,3-d> pyrimidine; Enamine_005507; CTK5F9496; 4-Chloro-2-chloromethyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine; HMS1409K07; AKOS008966889; 4-chloro-2-chloromethyl-5-methoxy-pyrid
• SCHEMBL6607812
• 28104-31-6
• CS-0320560
• MFCD18256273

• MDL： MFCD18256273
• Inchi： 1S/C7H7Cl2NO/c1-11-7-4-10-5(3-8)2-6(7)9/h2,4H,3H2,1H3
• InChI Key： CQDQTCHFBXWKCI-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=NC=C1OC

Computed Properties

• Exact Mass: 190.99061
• Monoisotopic Mass: 190.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12